![molecular formula C17H15ClN2O5S B2393003 ethyl 2-(5-chloro-2-nitrobenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate CAS No. 330201-38-2](/img/structure/B2393003.png)
ethyl 2-(5-chloro-2-nitrobenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Description
Ethyl 2-(5-chloro-2-nitrobenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H15ClN2O5S and its molecular weight is 394.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
Ethyl 2-(5-chloro-2-nitrobenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate and its derivatives have been synthesized as part of a study to explore their anticancer activities. The compounds were evaluated against colon HCT-116 human cancer cell lines, where some showed potent activity, highlighting their potential as anticancer agents (Abdel-Motaal, Alanzy, & Asem, 2020).
Antimicrobial and Antioxidant Properties
Another study focused on the synthesis of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds, examining their antimicrobial and antioxidant activities. The findings showed excellent antibacterial and antifungal properties, with significant antioxidant potential in some compounds, suggesting their use in pharmaceutical applications (Raghavendra et al., 2016).
Antibacterial and Antifungal Activity
Further research on ethyl 2-((1-hydroxynaphthalen-2-yl)methyleneamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate and its complexes revealed their efficacy against various pathogenic bacterial strains and yeast, indicating their potential in developing new antibacterial and antifungal agents (Altundas, Sarı, Çolak, & Öğütcü, 2010).
Fluorescence Sensing of Nitroaromatics
The ability of certain coordination polymers constructed from flexible carboxylate linkers and pyridyl co-linkers to sense nitroaromatic compounds was investigated, demonstrating their potential as luminescent sensors for selective detection of these species, which is crucial for environmental monitoring and security applications (Gupta, Tomar, & Bharadwaj, 2017).
Anti-Rheumatic Potential
Research into the anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino) acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes has shown significant effects in vivo, offering a new avenue for anti-rheumatic drug development (Sherif & Hosny, 2014).
Properties
IUPAC Name |
ethyl 2-[(5-chloro-2-nitrobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O5S/c1-2-25-17(22)14-10-4-3-5-13(10)26-16(14)19-15(21)11-8-9(18)6-7-12(11)20(23)24/h6-8H,2-5H2,1H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUKSGUOROZNQGR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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